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Compound of Interest

Compound Name: Bis(hydroxymethyl)urea

Cat. No.: B073432

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Bis(hydroxymethyl)urea, a compound used in various industrial and research
applications. Adherence to these procedures is critical for minimizing risks and ensuring
regulatory compliance.

Immediate Safety and Personal Protective
Equipment (PPE)

When working with Bis(hydroxymethyl)urea, a thorough risk assessment should be
conducted to ensure the implementation of appropriate safety measures. The following
personal protective equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against dust particles
and potential splashes that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which

may lead to irritation.

Body Protection

A fully buttoned lab coat.

Protects the skin and personal

clothing from contamination.

Respiratory Protection

Required when dusts are
generated. A NIOSH-approved
particulate respirator is

recommended.

Minimizes the inhalation of

airborne particles.[1]

Operational Plan: Step-by-Step Handling

Procedures

Proper handling techniques are crucial to minimize exposure and prevent contamination. The

following is a step-by-step guide for working with Bis(hydroxymethyl)urea in a laboratory

setting.

Experimental Protocol for Handling Solid Bis(hydroxymethyl)urea:

e Preparation:

o Designate a specific area for handling the chemical, preferably within a fume hood to

control dust.

o Ensure that an eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment and materials, including a chemical scoop or spatula,

weighing paper or a container, and a waste container.

e Donning PPE:
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o Put on a lab coat, followed by safety goggles and any required respiratory protection.
o Wash and dry hands thoroughly before putting on chemical-resistant gloves.
» Weighing and Dispensing:

o If possible, handle the solid in a fume hood or a ventilated enclosure to minimize dust
generation.

o Use a dedicated, clean scoop or spatula to transfer the desired amount of
Bis(hydroxymethyl)urea from its storage container to a pre-tared weighing vessel.

o Avoid creating dust clouds. If dust is generated, ensure proper ventilation is capturing it.
o Immediately and securely close the main storage container after dispensing.
e During the Experiment:
o Keep all containers with Bis(hydroxymethyl)urea closed when not in use.
o Clearly label all solutions and mixtures containing the compound.
o Avoid contact with skin, eyes, and clothing.

o Post-Experiment:

[e]

Decontaminate the work area with a suitable cleaning agent.

o

Properly dispose of all waste materials as outlined in the Disposal Plan section.

Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by

[¢]

the lab coat and then eye protection.

[¢]

Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures: Spill and Exposure
Response
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Accidents can happen, and a clear, rehearsed emergency plan is essential.
In Case of a Spill:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

» Assess the Spill: For small, manageable spills of solid Bis(hydroxymethyl)urea, trained
personnel with appropriate PPE can proceed with cleanup. For large or unmanageable spills,
contact your institution's environmental health and safety (EHS) office.

e Cleanup of Small Spills:

o Wearing the prescribed PPE, carefully sweep the solid material into a designated waste
container.

o Avoid generating dust during cleanup. If necessary, gently moisten the material with water
to minimize airborne patrticles.

o Wipe the spill area with a wet cloth, and dispose of the cloth as hazardous waste.
o Decontaminate the area once the spill has been cleared.
In Case of Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

» Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water.[1][3] If irritation persists, seek medical attention.

» Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and
seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][3]
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Disposal Plan

Proper disposal of Bis(hydroxymethyl)urea and its containers is critical to prevent
environmental contamination. Due to its classification as harmful to aquatic life, it should not be
disposed of down the drain.[1]

Disposal Protocol:
e Waste Collection:

o Collect all solid waste, including leftover chemical and contaminated materials (e.g.,
weighing paper, gloves, wipes), in a clearly labeled, sealed, and compatible hazardous
waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
o Container Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name,
"Bis(hydroxymethyl)urea."

» Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS office or a
licensed chemical waste disposal company.

o The primary recommended methods of disposal are incineration or landfilling at an
approved facility, in accordance with local, state, and federal regulations.

Quantitative Data Summary

The following table summarizes key quantitative data for Bis(hydroxymethyl)urea.
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Property Value Source
Molecular Formula C3HsN203 [4]
Molecular Weight 120.11 g/mol [4]
Melting Point 123-126 °C (decomposes) [4]
Water Solubility Good [4]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of
Bis(hydroxymethyl)urea, from preparation to disposal.
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Workflow for Handling Bis(hydroxymethyl)urea
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Caption: Logical workflow for the safe handling of Bis(hydroxymethyl)urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

